Cas no 1402172-20-6 (2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester)

• Product Name: 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester
• CAS No: 1402172-20-6
• MF: C₁₄H₂₂BNO₃S
• MW: 295.205382823944
• CID: 6821803
• PubChem ID: 45786554
• Update Time: 2025-10-30

2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-2H-pyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• 1402172-20-6
• 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester
• AKOS015943919
• CS-30728
• 2-(oxan-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

• Inchi： 1S/C14H22BNO3S/c1-13(2)14(3,4)19-15(18-13)11-9-20-12(16-11)10-5-7-17-8-6-10/h9-10H,5-8H2,1-4H3
• InChI Key： WALWNMWGWCBUGG-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1C1CCOCC1

Computed Properties

• Exact Mass: 295.1413449Da
• Monoisotopic Mass: 295.1413449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester

2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester (CAS No. 1402172-20-6): An Overview

2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester (CAS No. 1402172-20-6) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester consists of a thiazole ring linked to a tetrahydropyran moiety through a boronic acid pinacol ester functional group. The thiazole ring, known for its biological activity, imparts valuable properties such as antimicrobial and antifungal activities. The tetrahydropyran moiety, on the other hand, provides structural rigidity and enhances the compound's solubility and stability. The boronic acid pinacol ester functional group is particularly useful in Suzuki-Miyaura coupling reactions, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the design of potent inhibitors against specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited significant inhibitory activity against key targets, suggesting its potential as a lead compound for further optimization.

In addition to its applications in medicinal chemistry, 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester has also been investigated for its use in materials science. A 2023 study published in the Journal of Materials Chemistry A demonstrated the utility of this compound in the synthesis of advanced polymers with enhanced mechanical properties and thermal stability. The unique combination of thiazole and tetrahydropyran moieties contributed to the development of polymers with improved performance characteristics, making them suitable for various industrial applications.

The synthetic accessibility of 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester is another factor that contributes to its widespread use. The compound can be synthesized through well-established methods, such as the reaction between 4-bromothiazole and tetrahydropyran boronic acid pinacol ester under palladium catalysis. This synthetic route is highly efficient and scalable, allowing for the production of large quantities of the compound for both research and commercial purposes.

The physical properties of 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester, including its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for optimizing its use in various applications. For example, its solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it an ideal candidate for solution-based reactions and formulations.

In terms of safety and handling, 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to ensure safe storage and use. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to minimize any potential risks.

The market demand for 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester is expected to grow due to its diverse applications in pharmaceuticals and materials science. Key players in the industry are investing in research and development to explore new derivatives and formulations based on this compound. This trend is likely to drive further innovation and commercialization efforts.

In conclusion, 2-(Tetrahydropyran-4-yl)thiazole-4-boronic acid pinacol ester (CAS No. 1402172-20-6) is a promising compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features, synthetic accessibility, and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.